Cas no 100605-51-4 (6-Methoxy-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: 6-Methoxy-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 100605-51-4
• MF: C₆H₇N₅O
• MW: 165.152679681778
• CID: 124165
• PubChem ID: 50998960
• Update Time: 2025-10-28

6-Methoxy-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,6-methoxy-
• 4-AMINO-6-METHOXY-1H-PYRAZOLO[3,4-D]PYRIMIDINE
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,6-methoxy
• 4-Amino-6-methoxy-1H-pyrazolo<3,4-d>pyrimidin
• DTXSID30679364
• AC-9130
• 100605-51-4
• 6-Methoxy-5H-pyrazolo[3,4-d]pyrimidin-4-amine
• CS-0067368
• 4-amino-6-methoxypyrazolo[3,4-d]pyrimidine
• AKOS006309210

• MDL： MFCD11053511
• Inchi： 1S/C6H7N5O/c1-12-6-9-4(7)3-2-8-11-5(3)10-6/h2H,1H3,(H3,7,8,9,10,11)
• InChI Key： JLGWTOIIQUNTLX-UHFFFAOYSA-N
• SMILES： O(C)C1=NC(=C2C=NNC2=N1)N

Computed Properties

• Exact Mass: 165.06500
• Monoisotopic Mass: 165.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.7A^2
• XLogP3: 0.1

Experimental Properties

• PSA: 89.71000
• LogP: 0.52490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 6-Methoxy-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Introduction to CAS No. 100605-51-4: 6-Methoxy-1H-pyrazolo[3,4-d]pyrimidin-4-amine

The compound with CAS No. 100605-51-4, commonly referred to as 6-Methoxy-1H-pyrazolo[3,4-d]pyrimidin-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic aromatic compounds, specifically the pyrazolo[3,4-d]pyrimidine family. Its structure features a fused bicyclic system with nitrogen atoms at specific positions, along with a methoxy group at the 6th position and an amine group at the 4th position. These structural elements contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of 6-Methoxy-1H-pyrazolo[3,4-d]pyrimidin-4-amine in drug discovery efforts. The compound's ability to interact with various biological targets, such as protein kinases and other enzymes, makes it a promising candidate for therapeutic interventions. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potential as an inhibitor of certain oncogenic pathways, suggesting its role in anticancer drug development.

The synthesis of CAS No. 100605-51-4 involves a multi-step process that typically begins with the preparation of precursor molecules. One common approach involves the condensation of appropriate diamines and carbonyl compounds under specific reaction conditions to form the pyrazolo[3,4-d]pyrimidine core. Subsequent functionalization steps introduce the methoxy and amine groups at their respective positions. This synthesis pathway has been optimized in recent years to improve yield and purity, as reported in Organic Process Research & Development.

The physical properties of 6-Methoxy-1H-pyrazolo[3,4-d]pyrimidin-4-amine are also of considerable interest. Its solubility in various solvents, stability under different conditions, and spectral characteristics (e.g., UV-vis and NMR) have been thoroughly investigated. These properties are crucial for its application in both laboratory settings and potential industrial processes.

In terms of applications beyond drug discovery, this compound has shown promise in materials science. Its ability to form stable complexes with metal ions has led to exploratory studies in catalysis and sensor technology. For example, researchers have reported its use as a ligand in transition metal complexes that exhibit catalytic activity in organic transformations.

The future outlook for CAS No. 100605-51-4 is bright, with ongoing research focusing on expanding its functionalization possibilities and exploring new biological targets. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield further insights into its therapeutic potential.